Cas no 56637-94-6 (Propanenitrile,3-(dodecyloxy)-)

Propanenitrile,3-(dodecyloxy)- is a nitrile-functionalized organic compound characterized by a dodecyloxy (C12) alkoxy chain attached to the propionitrile backbone. This structure imparts amphiphilic properties, making it useful as an intermediate in organic synthesis, particularly for surfactants or specialty polymers. The long alkyl chain enhances solubility in nonpolar solvents, while the nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. Its balanced hydrophobic-hydrophilic nature may also lend itself to applications in micelle formation or phase-transfer catalysis. The compound’s stability and tailored reactivity make it a versatile building block for advanced material design.

Propanenitrile,3-(dodecyloxy)- structure

56637-94-6 structure

Product Name:Propanenitrile,3-(dodecyloxy)-

CAS No:56637-94-6

MF:C₁₅H₂₉NO

MW:239.396864652634

CID:376601

PubChem ID:92474

Update Time:2025-06-07

Propanenitrile,3-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

- Propanenitrile,3-(dodecyloxy)-
- 3-(dodecyloxy)propiononitrile
- 3-Cyclopropylmethyl-1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
- 3-(Dodecyloxy)propionitrile
- 3-Dodecyloxypropanenitrile
- 3-dodecoxypropanenitrile
- EINECS 260-303-0
- DTXSID5069120
- W-111122
- Z1013798320
- 2-cyanoethyl dodecyl ether
- Propanenitrile, 3-(dodecyloxy)-
- 56637-94-6
- NS00033557
- EN300-65311
- 3-(dodecyloxy)propanenitrile
- AKOS024332558
- 3-(DODECYLOXY)-PROPIONITRILE
- SCHEMBL6610765
- Inchi： 1S/C15H29NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-12,14-15H2,1H3
- InChI Key： ARSMZQPQPVWIFJ-UHFFFAOYSA-N
- SMILES： O(CCC#N)CCCCCCCCCCCC

Computed Properties

Exact Mass: 239.22507
Monoisotopic Mass: 239.224914549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 13
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 33Å²

Experimental Properties

PSA: 33.02

Propanenitrile,3-(dodecyloxy)- Pricemore >>

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